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Compound of Interest

Compound Name:
Tripropylene glycol monomethyl

ether

Cat. No.: B155963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Tripropylene glycol monomethyl ether (TPM). Adherence to these procedures is critical for

ensuring laboratory safety and proper disposal.

Properties and Hazards
Tripropylene glycol monomethyl ether is a colorless, clear liquid with a low volatility and an

ether-like odor.[1] While it is not classified as a hazardous substance under OSHA's Hazard

Communication Standard, it is crucial to handle it with care to minimize exposure.[1]
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Property Value

Chemical Formula C10H22O4

CAS Number 25498-49-1

Molecular Weight 206.28 g/mol

Boiling Point 242°C (467.6°F)

Flash Point 111 - 113°C (232 - 235.4°F) (closed cup)[1][2]

Density 0.963 g/mL at 25°C[2]

Solubility in Water Soluble

Oral LD50 (Rat) 3100 - 3900 mg/kg

Dermal LD50 (Rabbit) 15,440 mg/kg

Personal Protective Equipment (PPE)
When handling TPM, the following personal protective equipment is mandatory to prevent

direct contact and ensure safety.

PPE Type Specification

Hand Protection
Chemical-resistant gloves such as nitrile or

neoprene.[1][3]

Eye Protection
Safety glasses with side-shields or chemical

splash goggles.

Skin and Body

Lab coat, overalls, or other protective clothing to

prevent skin contact.[3] An apron may also be

used.[3]

Respiratory

A NIOSH/MSHA approved respirator may be

necessary if there is a risk of overexposure or if

working in an area with inadequate ventilation.

[4]
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Operational Plan: Safe Handling Workflow
Following a systematic workflow is essential for minimizing risks associated with TPM. This

includes preparation, use, and disposal phases.
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Safe Handling Workflow for TPM
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Caption: A diagram illustrating the safe handling workflow for TPM.
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Risk Assessment: Before starting any new procedure, conduct a thorough risk assessment.

PPE: Don the appropriate PPE as specified in the table above.

Ventilation: Ensure you are working in a well-ventilated area, such as under a fume hood.[1]

Handling:

Avoid direct contact with skin, eyes, and clothing.[5]

Use a siphon pump for transferring from larger containers to prevent spills.[1]

Keep containers tightly sealed when not in use.[3]

Storage:

Store in a cool, dry, well-ventilated area.[3]

Store away from incompatible materials such as oxidizing agents.[3][4]

Protect containers from physical damage.[3]

Emergency and First Aid Plan
Immediate and appropriate first aid is crucial in the event of an exposure to TPM.
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First Aid for TPM Exposure

Skin Contact Eye Contact Inhalation Ingestion

Exposure

Remove Clothing Flush with water for at least 15 minutes Move to Fresh Air Give a glass of water

Wash with soap and running water

Seek Medical Attention if Irritation Persists

Remove Contacts

Seek Medical Attention if Irritation Continues

Artificial Respiration (if needed)

Seek Medical Attention

Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: A diagram outlining first aid procedures for TPM exposure.

Skin Contact: Immediately flush skin with running water and soap if available.[3] Seek

medical attention if irritation develops or persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] If irritation continues, seek medical

attention.[3]

Inhalation: Remove the individual from the contaminated area to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give artificial respiration. Seek medical attention.

[4]
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Ingestion: Do not induce vomiting.[6] Give a glass of water.[3] Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[6]

Disposal Plan
Proper disposal of TPM and TPM-contaminated waste is essential to prevent environmental

contamination.

Consult Regulations: All waste must be handled in accordance with local, state, and federal

regulations.[3]

Waste Segregation: Do not pour TPM, whether used or unused, down the drain.[1]

Contaminated Materials: Dispose of contaminated gloves, paper towels, and other materials

as hazardous waste.[1]

Professional Disposal: It is likely that a licensed waste disposal service will be required.[1]

Inform the service that the waste contains Tripropylene glycol monomethyl ether. If it has

been used as a solvent, also declare the dissolved substances.[1]

Recycling: Consult the manufacturer for recycling options where possible.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Handling Guide for Tripropylene
Glycol Monomethyl Ether (TPM)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155963#personal-protective-equipment-for-handling-
tripropylene-glycol-monomethyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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